![molecular formula C11H13N3O5 B1664705 7-Deazainosine CAS No. 2862-16-0](/img/structure/B1664705.png)
7-Deazainosine
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Overview
Description
7-Deazainosine is a biochemical.
Scientific Research Applications
Isolation and Characterization
- Natural Occurrence : 7-Deazainosine was identified as a natural product in the ascidian Aplidium pantherinum, marking its first report as a natural product, despite being known as a synthetic compound for several decades (Kim et al., 1993).
Chemical Synthesis and Modification
- Polynucleotide Synthesis : Poly 7-deazainosinic acid, a polymer of this compound, was synthesized, showing similar properties to poly(I), but with lower thermal stability in double-stranded complexes (Ikehara et al., 1974).
- Glycosylation Studies : Research on 7-functionalized 7-deazapurine ribonucleosides, related to tubercidin and this compound, explored glycosylation reactions, contributing to the understanding of their synthesis and characterization (Seela & Ming, 2007).
- Phase Transfer Glycosidation : The synthesis of this compound through phase transfer glycosidation was studied, offering insights into alternative methods of its synthesis (Seela & Hasselmann, 1980).
Biological Activity and Applications
- Metabolism in Cells : this compound was studied for its metabolism in mouse L cells and Leishmania donovani, indicating differential metabolism between these cells and suggesting potential as a growth inhibitor (Lafon et al., 1985).
- Antileishmanial Activity : It demonstrated growth inhibitory effects against various Leishmania species, suggesting its potential as an antileishmanial agent (Hassan & Mahmood, 2016).
- Synthesis and Characterization : The synthesis and characterization of 7- and 7,8-substituted pyrrolo[2,3-d]pyrimidine ribonucleosides, related to this compound, were performed, contributing to the development of novel analogs (Ciliberti et al., 2008).
- Hydrophobic Stabilization : The study of poly(2-methylthio-7-deazainosinic acid) highlighted the hydrophobic stabilization of its secondary structure, offering insights into its physical properties (Seela et al., 1983).
- Potential as Chemotherapeutic Agent : this compound analogs were studied for their potential as chemotherapeutic agents against Leishmania donovani and African trypanosomes, highlighting their efficacy and metabolism in these organisms (Fish et al., 1985).
properties
CAS RN |
2862-16-0 |
---|---|
Molecular Formula |
C11H13N3O5 |
Molecular Weight |
267.24 g/mol |
IUPAC Name |
7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C11H13N3O5/c15-3-6-7(16)8(17)11(19-6)14-2-1-5-9(14)12-4-13-10(5)18/h1-2,4,6-8,11,15-17H,3H2,(H,12,13,18) |
InChI Key |
DPRSKJHWKNHBOW-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CN(C2=C1C(=O)N=CN2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O |
SMILES |
C1=CN(C2=C1C(=O)NC=N2)C3C(C(C(O3)CO)O)O |
Canonical SMILES |
C1=CN(C2=C1C(=O)NC=N2)C3C(C(C(O3)CO)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
7-Deazainosine; Deaminohydroxytubercindin; 7 Deazainosine; 7Deazainosine. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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